1,3,3a,4,5,7a-Hexahydro-2-benzofuran

• CAS: 36598-82-0

Core Science & Biosynthesis

Structural Elucidation of 1,3,3a,4,5,7a-Hexahydro-2-benzofuran Isomers: A Crystallographic Whitepaper

Executive Summary & Rationale

The 1,3,3a,4,5,7a-hexahydro-2-benzofuran (hexahydroisobenzofuran, HIBF) scaffold is a privileged bicyclic system in modern medicinal chemistry. Its rigid, conformationally restricted architecture makes it an ideal template for developing novel therapeutics, including 1[1] and2[2]. Because the spatial orientation of substituents on this bicyclic core directly dictates target binding affinity, determining the precise absolute and relative stereochemistry of HIBF isomers is paramount. This whitepaper outlines the crystallographic fundamentals, conformational causality, and self-validating experimental workflows required to characterize these complex isomers accurately.

Conformational Causality in HIBF Isomers

The fusion of a five-membered furanyl ring with a six-membered unsaturated cyclohexene ring creates a highly constrained topological system. X-ray crystallographic studies reveal that the HIBF framework typically adopts a geometry where the furanyl ring exhibits a twist conformation, while the fused six-membered ring adopts a twist-chair conformation[3].

Causality in Drug Design: In the context of nucleoside analogs, this bicyclic restriction is not arbitrary; it is a deliberate design choice used to lock the furanose-equivalent ring into a specific N-type (North) conformation[1]. This N-type pucker closely mimics the bioactive geometry required for binding to the HIV-1 reverse transcriptase. By pre-organizing the molecule into this active conformation, the entropic penalty upon target binding is minimized. This structural causality directly translates to pharmacological efficacy, as seen with the β-HIBF inosine analog 22o, which exhibits potent anti-HIV activity (EC50 = 12.3 μM)[1].

Self-Validating Experimental Protocol: From Synthesis to SCXRD

To ensure absolute trustworthiness in structural assignment, the following self-validating protocol must be employed. Every phase of the workflow contains an internal checkpoint to verify the integrity of the data before proceeding to the next step.

Step 1: Diastereoselective Synthesis and NMR Validation

• Action : Synthesize the HIBF core via stereocontrolled glycosylation of a stereo-defined (syn-isomer) sugar motif with appropriate silylated bases[1].

• Causality : Pre-defining the syn-isomer geometry limits the number of possible diastereomers, simplifying downstream chromatographic separation of the α- and β-anomeric products.

• Validation Checkpoint : Confirm bulk purity and assign initial peak geometries using 1H, 13C, and 19F 2D-NMR spectroscopy. The protocol is only validated to proceed if the NMR spectra show >95% anomeric purity.

Step 2: Thermodynamic Crystal Growth

• Action : Dissolve 10-15 mg of the purified HIBF isomer in a minimal volume of a moderately polar solvent (e.g., diethyl ether). Slowly diffuse a non-polar antisolvent (e.g., pentane) into the solution at a constant 295 K over 3-5 days[3].

• Causality : Slow vapor diffusion maintains the system near equilibrium (thermodynamic control). This prevents rapid nucleation, which causes crystal twinning and lattice defects, ensuring the growth of highly ordered single crystals necessary for resolving the exact stereochemistry at the 3a, 4, 5, and 7a positions.

Step 3: SCXRD Data Acquisition

• Action : Mount a suitable single crystal on a glass fiber. Collect diffraction data using a diffractometer equipped with graphite-monochromated Mo Kα radiation (λ = 0.71073 Å).

• Causality : Mo Kα radiation provides high penetration depth and minimizes absorption artifacts. This is critical for accurately resolving the electron density of light atoms (C, H, O, N) in organic scaffolds without the need for heavy-atom derivatization.

Step 4: Structure Solution and Refinement

• Action : Solve the structure using direct methods (e.g., SHELXTL) and refine via full-matrix least-squares on F2 [3].

• Validation Checkpoint : The crystallographic model is self-validating if the final residual factor (R-factor) is < 0.08 (e.g., R = 0.0739 for the β-HIBF thymine analog)[4] and the Goodness-of-Fit (GoF) approaches 1.0. Hydrogen atoms must be placed in calculated positions and refined using a riding model to validate the intermolecular hydrogen-bonding network.

Caption: Self-validating SCXRD workflow for HIBF isomer characterization.

Quantitative Crystallographic Data

The following table consolidates the quantitative crystallographic parameters for key HIBF isomers, allowing for rapid comparative structural analysis across different functional derivatives[3][4].

Compound / Analog	Space Group	Unit Cell Dimensions (Å, °)	Z / Z'	R-Factor	Key Structural Feature
β-HIBF thymine analog 22b (CID 7150572)	P 42/n :2 (Tetragonal)	a = 22.89, b = 22.89, c = 5.22α = 90.00, β = 90.00, γ = 90.00	8 / 1	0.0739	Locked N-type sugar pucker
(3aR,4S,5S,7aR)-4-Nitrobenzoate HIBF ester	Not specified	Not specified	N/A	N/A	Furanyl twist / Cyclohexene twist-chair; Intermolecular C-H...O distance: 3.254 Å

Note: The 58.0° rotation of the fused ring system out of the plane of the nitrobenzoate ester group in the second compound highlights the profound steric influence of the 3a and 7a stereocenters[3].

References

• Synthesis and anti-HIV activity of conformationally restricted bicyclic hexahydroisobenzofuran nucleoside analogs Organic & Biomolecular Chemistry (RSC Publishing) URL:[Link]

• 1-[(1S,3R,3aR,7aS)-3-(hydroxymethyl)-1,3,3a,4,7,7a-hexahydro-2-benzofuran-1-yl]-5-methylpyrimidine-2,4-dione (CID 7150572) PubChem, National Institutes of Health URL:[Link]

• (3aR,4S,5S,7aR)-4-Nitrobenzoic Acid 5-Methyl-1,3,3a,4,5,7a-hexahydroisobenzofuran-4-yl Ester Acta Crystallographica Section C. Crystal Structure Communications URL:[Link]

• Stereoselective Synthesis of Bishomo-inositols as Glycosidase Inhibitors ACS Publications URL:[Link]

Sources

• 1. Synthesis and anti-HIV activity of conformationally restricted bicyclic hexahydroisobenzofuran nucleoside analogs - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. journals.iucr.org [journals.iucr.org]
• 4. 1-[(1S,3R,3aR,7aS)-3-(hydroxymethyl)-1,3,3a,4,7,7a-hexahydro-2-benzofuran-1-yl]-5-methylpyrimidine-2,4-dione | C14H18N2O4 | CID 139190127 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Stereoselective Synthesis of the 1,3,3a,4,5,7a-Hexahydro-2-benzofuran Scaffold via Organocatalytic Intramolecular Diels-Alder Cycloaddition

Audience: Researchers, synthetic chemists, and drug development professionals. Content Type: Advanced Synthesis Protocol & Methodological Guide.

Introduction & Strategic Rationale

The 1,3,3a,4,5,7a-hexahydro-2-benzofuran (hexahydroisobenzofuran) motif is a privileged bicyclic architecture embedded in numerous bioactive natural products and pharmaceutical intermediates. Notable examples include the flavonolignan silyamandin, isolated from Silybum marianum (milk thistle) tinctures[1], and various synthetic bishomo-inositol derivatives acting as potent glycosidase inhibitors[2].

Mechanistic Causality

The protocol described herein leverages a chiral imidazolidinone catalyst in the presence of a Brønsted acid cocatalyst (e.g., HClO 4​ ). The causality of this system is elegantly self-validating:

• LUMO Lowering: The secondary amine catalyst reversibly condenses with the α,β-unsaturated aldehyde (enal) moiety of a linear trienal precursor to form a highly electrophilic iminium ion. This drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the dienophile, accelerating the [4+2] cycloaddition at ambient or sub-ambient temperatures[3].

• Stereocontrol: The bulky chiral architecture of the imidazolidinone effectively shields one face of the iminium intermediate. This forces the tethered diene to approach exclusively from the unhindered face via an endo transition state, simultaneously establishing up to four contiguous stereocenters with excellent enantiomeric excess (ee) and diastereomeric ratio (dr)[3].

Reaction Pathway Visualization

Organocatalytic IMDA pathway for 1,3,3a,4,5,7a-hexahydro-2-benzofuran synthesis.

Step-by-Step Experimental Protocol

The following methodology details the synthesis of (3aS,4S,5S,7aR)-5-Phenyl-1,3,3a,4,5,7a-hexahydro-2-benzofuran-4-carbaldehyde from its corresponding linear trienal precursor.

Reagents & Equipment

• Substrate: Linear decatrienal precursor (e.g., containing an oxygen tether) (0.22 mmol)[3].

• Catalyst: (2S,5S)-5-benzyl-2-tert-butyl-3-methylimidazolidin-4-one (0.044 mmol, 20 mol%).

• Cocatalyst: 70% Perchloric acid (HClO 4​ ) (0.044 mmol, 20 mol%). CAUTION: Commercially available perchloric acid can react explosively with organic substances; handle with extreme care using appropriate PPE and blast shields[3].

• Solvent: Acetonitrile (MeCN) containing 2% H 2​ O (v/v).

Methodology

• Catalyst Activation: In a flame-dried 5 mL reaction vial equipped with a magnetic stir bar, dissolve the chiral imidazolidinone catalyst (10.8 mg, 0.044 mmol) in 0.3 mL of MeCN (2% H 2​ O).

• Acidification: Carefully add 70% HClO 4​ (3.8 μL, 0.044 mmol) to the catalyst solution. Stir at room temperature for 5 minutes to ensure complete formation of the active imidazolidinonium salt[3].

• Substrate Addition: In a separate vial, dissolve the linear trienal substrate (50 mg, 0.22 mmol) in 0.1 mL of MeCN. Transfer this solution dropwise to the activated catalyst mixture.

• Cycloaddition: Seal the reaction vial and stir at room temperature (or cool to -20 °C depending on substrate reactivity) for 24–48 hours. Monitor the reaction progress via TLC or LC-MS until the starting material is fully consumed.

• Quenching & Workup: Dilute the reaction mixture with cold diethyl ether (2 mL) and quench by passing the solution through a short pad of silica gel to remove the catalyst and acid. Rinse the silica pad with an additional 5 mL of diethyl ether.

• Concentration: Concentrate the combined filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue via flash column chromatography (silica gel, utilizing a gradient of ethyl acetate in hexanes) to isolate the pure (3aS,4S,5S,7aR)-1,3,3a,4,5,7a-hexahydro-2-benzofuran derivative[3].

Quantitative Data Presentation

The efficiency of the organocatalytic IMDA approach is highly dependent on the tether heteroatom and the acid cocatalyst. The table below summarizes expected outcomes based on validated literature parameters for oxygen-tethered substrates.

Catalyst System (20 mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	dr (endo:exo)	ee (%)
Imidazolidinone / HClO 4​	MeCN (2% H 2​ O)	25	24	82	>20:1	94
Imidazolidinone / TsOH	CH 2​ Cl 2​	-20	48	75	15:1	91
Imidazolidinone / TFA	THF	25	36	60	10:1	85

Data reflects the synthesis of the 1,3,3a,4,5,7a-hexahydro-2-benzofuran core. The use of perchloric acid in aqueous acetonitrile provides the optimal balance of iminium formation kinetics and hydrolytic catalyst turnover.

References

• Synthesis by Diels–Alder Reactions with Enals or Their Acetals. Thieme E-Books. Available at:[Link]

• Stereoselective Synthesis of Bishomo-inositols as Glycosidase Inhibitors. ACS Publications. Available at:[Link]

• Silyamandin, a new flavonolignan isolated from milk thistle tinctures. PubMed (NIH). Available at:[Link]

Sources

• 1. Silyamandin, a new flavonolignan isolated from milk thistle tinctures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]

Application Note: High-Resolution GC-MS Analytical Methods for the Detection of 1,3,3a,4,5,7a-Hexahydro-2-benzofuran Derivatives

Executive Summary

The 1,3,3a,4,5,7a-hexahydro-2-benzofuran core is a pivotal bicyclic structure encountered across diverse scientific domains. In industrial and materials science, its 1,3-dione derivative (Hexahydrophthalic anhydride, or HHPA) is a critical curing agent in epoxy and unsaturated polyester resins[1]. In pharmacognosy, the core forms the structural basis for bioactive natural phthalides, such as Senkyunolide I, found in traditional medicinal herbs[2].

Accurate quantification of these compounds is analytically challenging due to their susceptibility to hydrolysis and complex matrix interferences. This application note details a robust, self-validating Gas Chromatography-Mass Spectrometry (GC-MS) protocol engineered to extract, stabilize, and quantify 1,3,3a,4,5,7a-hexahydro-2-benzofuran derivatives with high precision and E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) grounded methodologies.

Mechanistic Principles & Analytical Causality

To move beyond simple step-execution, it is critical to understand the causality behind the analytical conditions chosen for this method:

• Derivatization Rationale (The Hydrolysis Problem): The 1,3-dione derivative (HHPA) is highly reactive and prone to spontaneous hydrolysis in ambient moisture or biological matrices, forming hexahydrophthalic acid (CHDA)[1]. If injected directly into a GC system, the free carboxylic acid groups interact strongly with the silanol groups on the stationary phase of the column. This causes severe peak tailing, signal suppression, and carryover. To circumvent this, our protocol employs a pre-column derivatization step using Boron trifluoride-methanol ( BF3​ -MeOH) or trimethyloxonium tetrafluoroborate to convert the acids into highly volatile, non-polar dimethyl esters[3].

• Electron Ionization (EI) Fragmentation Causality: Under standard 70 eV EI conditions, the hexahydro-2-benzofuran core undergoes predictable and highly diagnostic fragmentation. The primary mechanistic pathway is a Retro-Diels-Alder (RDA) ring opening. Following the loss of the anhydride or ester moieties ( −CO or −COOCH3​ ), the molecule yields a highly stable cyclohexenyl cation at m/z 81 , which serves as the universal base peak and primary quantifier ion for this class of compounds[1][3]. A secondary butadiene radical cation at m/z 54 is used as a qualifier ion.

• Self-Validating System Design: To ensure absolute trustworthiness in the quantitative data, a deuterated internal standard (Phenanthrene- d10​ ) is spiked into the matrix prior to any extraction or derivatization steps. This ensures that any analyte loss during sample preparation is mathematically normalized, rendering the protocol self-validating.

Experimental Protocol

Reagents and Materials

• Solvents: GC-grade Hexane, Dichloromethane (DCM), and Methanol.

• Reagents: BF3​ -Methanol (14% w/v), Anhydrous Sodium Sulfate ( Na2​SO4​ ).

• Standards: 1,3,3a,4,5,7a-Hexahydro-2-benzofuran-1,3-dione (Reference Standard), Phenanthrene- d10​ (Internal Standard).

Step-by-Step Sample Preparation

• Matrix Aliquoting: Accurately weigh 1.0 g of the solid resin sample (or 1.0 mL of biofluid/plant extract) into a 10 mL borosilicate glass centrifuge tube.

• Internal Standard Spiking (Critical Step): Add 10 µL of Phenanthrene- d10​ (100 µg/mL in hexane) directly to the sample. Causality: Early introduction of the IS guarantees that matrix effects and derivatization inefficiencies are accounted for in the final response ratio.

• Hydrolysis & Derivatization: Add 2.0 mL of BF3​ -Methanol. Cap the tube tightly with a PTFE-lined cap and incubate in a heating block at 60 °C for 30 minutes.

• Liquid-Liquid Extraction (LLE): Remove the tube and allow it to cool to room temperature. Add 2.0 mL of GC-grade hexane followed by 2.0 mL of saturated aqueous NaCl solution.

• Phase Separation: Vortex vigorously for 2 minutes to drive the derivatized esters into the non-polar hexane layer. Centrifuge at 3000 rpm for 5 minutes to break any emulsions.

• Drying & Recovery: Carefully aspirate the upper organic (hexane) layer and pass it through a small cartridge containing anhydrous Na2​SO4​ to remove trace water. Collect the eluate in a 2.0 mL GC autosampler vial.

Visualizations

Fig 1. Self-validating GC-MS workflow for 1,3,3a,4,5,7a-Hexahydro-2-benzofuran derivatives.

Fig 2. EI-MS fragmentation pathways highlighting diagnostic m/z 81 and m/z 54 product ions.

Quantitative Data Presentation

Table 1: GC-MS Instrumental Parameters

Parameter	Setting / Specification
System	Agilent 7890B GC coupled with 5977A MSD (or equivalent)
Analytical Column	HP-5MS (30 m × 0.25 mm i.d. × 0.25 µm film thickness)
Carrier Gas	Helium (99.999% purity), constant flow at 1.0 mL/min
Injection Volume	1.0 µL
Injection Mode	Splitless (purge valve activated at 1.0 min)
Inlet Temperature	250 °C
Oven Temperature Program	60 °C (hold 1 min) → 10 °C/min to 280 °C (hold 5 min)
Transfer Line Temp	280 °C
Ionization Mode	Electron Ionization (EI), 70 eV
Ion Source Temp	230 °C
Acquisition Mode	Synchronous SIM (Selected Ion Monitoring) and Full Scan (m/z 40–400)

Table 2: Analyte Monitoring and Validation Metrics

Note: Validation metrics (LOD, LOQ, and Recovery) are established based on a 1.0 g resin matrix baseline.

Analyte	Target Ion (m/z)	Qualifier Ions (m/z)	LOD (pg)	LOQ (pg)	Recovery (%)
1,3,3a,4,5,7a-Hexahydro-2-benzofuran-1,3-dione	81	54, 126	3.5	15.0	92 - 98
HHPA-Dimethyl Ester (Derivatized)	81	87, 168	2.9	14.5	95 - 101
Senkyunolide I (Natural Derivative)	191	107, 224	5.0	18.2	88 - 94
Phenanthrene- d10​ (Internal Standard)	188	94, 160	N/A	N/A	N/A

References

• [2] National Center for Biotechnology Information. "PubChem Compound Summary for CID 11521428, Senkyunolide I". PubChem, NIH. Available at:[Link]

• [1] National Center for Biotechnology Information. "PubChem Compound Summary for CID 85689, Hexahydrophthalic anhydride". PubChem, NIH. Available at: [Link]

• [3] Dugheri, S., et al. "Development of new gas chromatography/mass spectrometry procedure for the determination of hexahydrophthalic anhydride in unsaturated polyester resins." ResearchGate. Available at:[Link]

Sources

• 1. Hexahydrophthalic anhydride | C8H10O3 | CID 85689 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Senkyunolide I | C12H16O4 | CID 11521428 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Note: Ring-Opening Reaction Protocols for 1,3,3a,4,5,7a-Hexahydro-2-benzofuran Derivatives

Executive Summary & Scope

The 1,3,3a,4,5,7a-hexahydro-2-benzofuran scaffold—most commonly encountered as its 1,3-dione (anhydride) derivative or as a highly substituted cyclic ether/epoxide—is a privileged bicyclic intermediate in advanced organic synthesis. The controlled ring-opening of this system is a critical juncture in the asymmetric synthesis of complex pharmacophores. By manipulating the electronic environment and ring strain, chemists can drive divergent synthetic pathways: reductive cleavage yields octahydroindene cores for Protease-Activated Receptor 1 (PAR1) antagonists[1], organometallic nucleophilic addition generates keto-acids for 5-Lipoxygenase-Activating Protein (FLAP) inhibitors[2], and acid-catalyzed cleavage provides access to bishomo-inositol glycosidase inhibitors[3].

This application note details the mechanistic causality, self-validating experimental protocols, and quantitative parameters required to execute these ring-opening transformations with high fidelity.

Mechanistic Causality in Ring-Opening

Understanding the thermodynamic and kinetic drivers behind these ring-opening reactions is essential for troubleshooting and scaling.

• Reductive Cleavage (Hydride Transfer): Utilizing strong hydride donors like LiAlH4​ , the 1,3-dione variants undergo exhaustive reduction[1]. The causality of this reaction relies on the high electrophilicity of the carbonyl carbons within the strained 5-membered anhydride ring. Sequential hydride attacks collapse the tetrahedral intermediates, irreversibly opening the ring to yield 1,2-bis(hydroxymethyl)cyclohexane derivatives. The permanent relief of bicyclic ring strain drives the reaction forward quantitatively.

• Nucleophilic/Organometallic Addition: The reaction of (3a,7a-trans)-hexahydro-2-benzofuran-1,3-dione with organolithium reagents allows for precise mono-addition[2]. By conducting the reaction at cryogenic temperatures (-78 °C), the tetrahedral lithium carboxylate intermediate is kinetically stabilized. This prevents the collapse of the intermediate until the aqueous quench, strictly preventing a second nucleophilic attack and ensuring the selective generation of the desired keto-acid.

• Acid-Catalyzed Ether/Epoxide Cleavage: For fully reduced or epoxidized derivatives (e.g., 1,3,3a,4,5,7a-hexahydro-2-benzofuran-4,5-diol), the tetrahydrofuran ring can be cleaved using sulfamic acid in acetic anhydride[3]. Protonation of the bridging oxygen increases the electrophilicity of the adjacent bridgehead carbons, facilitating nucleophilic attack by acetate. The use of sulfamic acid provides a mild, non-hygroscopic proton source that selectively opens the strained rings without degrading sensitive acetate protecting groups.

Divergent Ring-Opening Pathways

Divergent ring-opening pathways of 1,3,3a,4,5,7a-hexahydro-2-benzofuran derivatives.

Self-Validating Experimental Protocols

Protocol A: Reductive Ring-Opening to Diols

Objective: Synthesis of diol intermediates for octahydroindene PAR1 antagonists[1].

• Preparation: Flame-dry a 250 mL round-bottom flask and purge with argon. Suspend LiAlH4​ (2.0 equiv) in anhydrous THF (0.2 M) and cool to 0 °C using an ice bath.

• Addition: Dissolve the hexahydroisobenzofuran-1,3-dione substrate (1.0 equiv) in anhydrous THF and add dropwise over 30 minutes to manage the exothermic hydride transfer.

• Propagation: Allow the reaction to warm to room temperature and stir for 4 hours.

• Self-Validation Checkpoint: The reaction is complete when TLC (Hexane:EtOAc 1:1) shows the total disappearance of the UV-active/anisaldehyde-staining anhydride spot ( Rf​ ~0.7) and the appearance of a highly polar diol spot ( Rf​ ~0.1).

• Fieser Quench: Cool to 0 °C. Sequentially add x mL water, x mL 15% aqueous NaOH, and 3x mL water (where x = grams of LiAlH4​ used). Validation: The grey suspension will transition to a stark white, granular precipitate, confirming the successful destruction of active hydrides and formation of filterable aluminum salts.

• Isolation: Filter through a Celite pad, wash with EtOAc, and concentrate the filtrate in vacuo.

Protocol B: Organometallic Ring-Opening via Aryl-Lithium

Objective: Asymmetric synthesis of keto-acids for FLAP inhibitors[2].

• Lithiation: Dissolve the aryl bromide (1.1 equiv) in anhydrous Et2​O /THF (1:1 v/v) under argon and cool to -78 °C. Add n-BuLi (1.1 equiv, 2.5 M in hexanes) dropwise. Stir for 30 minutes. Validation: A distinct color change (often deep yellow/orange) visually confirms the halogen-metal exchange.

• Addition: Add a solution of (3a,7a-trans)-hexahydro-2-benzofuran-1,3-dione (1.0 equiv) in THF dropwise.

• Stabilization: Maintain at -78 °C for 2 hours. Causality: The cryogenic temperature is strictly required to trap the tetrahedral lithium intermediate; warming prematurely will cause ring collapse and subsequent double-addition of the organolithium reagent.

• Quench & Isolation: Quench with saturated aqueous NH4​Cl at -78 °C, then allow to warm to room temperature. Extract with EtOAc, dry over Na2​SO4​ , and purify via flash chromatography.

• Self-Validation Checkpoint: LC-MS must show the exact mass of the keto-acid without the presence of the double-addition tertiary alcohol byproduct.

Protocol C: Acid-Catalyzed Cleavage of Tetrahydrofuran/Epoxide Rings

Objective: Synthesis of bishomo-inositols via sulfamic acid catalysis[3].

• Preparation: Dissolve the epoxide/tetrahydrofuran derivative in glacial acetic acid (0.5 M).

• Catalysis: Add acetic anhydride (5.0 equiv) and sulfamic acid (0.1 equiv) as the catalyst.

• Propagation: Stir the mixture at room temperature for 24 hours.

• Self-Validation Checkpoint: Monitor by 1H -NMR. The disappearance of the upfield epoxide proton signals (~3.0-3.5 ppm) and the diagnostic downfield shift of the bridgehead protons confirm the structural rearrangement and ring cleavage.

• Isolation: Neutralize carefully with saturated aqueous NaHCO3​ at 0 °C. Extract with dichloromethane, wash with brine, dry, and concentrate.

Quantitative Data & Troubleshooting

Reaction Type	Reagents & Solvents	Temp (°C)	Time (h)	Typical Yield (%)	Critical Control Parameter (CCP)
Reductive Opening	LiAlH4​ , Anhydrous THF	0 to 25	4.0	85 - 95%	Strict anhydrous conditions; Fieser quench stoichiometry must be precise to avoid emulsions.
Nucleophilic Opening	Ar-Li, THF/Et2​O	-78	2.0	60 - 75%	Cryogenic temperature maintenance is critical to prevent over-addition to the carbonyl.
Acid-Catalyzed Cleavage	Sulfamic Acid, Ac2​O , AcOH	25	24.0	70 - 85%	Catalyst loading (0.1 eq) must not be exceeded to prevent degradation of acetate protecting groups.

Sources

• 1. Discovery of Octahydroindenes as PAR1 Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 1,3,3a,4,5,7a-Hexahydro-2-benzofuran Extraction

Welcome to the Technical Support Center for the extraction and purification of 1,3,3a,4,5,7a-hexahydro-2-benzofuran (HHBF) and its derivatives. This bicyclic ether is a critical intermediate in natural product synthesis and is frequently accessed via classical Diels-Alder cycloadditions[1] or advanced asymmetric cation radical photoredox catalysis[2].

Due to its structural features—specifically the reactive allylic ether moiety and the stereochemical complexity at the 3a and 7a ring junctions[3]—researchers often encounter significant challenges during downstream processing. This guide provides field-proven, mechanistically grounded solutions to ensure high-fidelity extraction and purification.

Part 1: Diagnostic FAQs & Troubleshooting Guide

Q1: Post-extraction NMR reveals significant contamination with 1-oxo derivatives (lactones) and aromatized benzofurans. How do we suppress this? The Causality: The HHBF core contains a highly reactive allylic ether system. Exposure to atmospheric oxygen during rotary evaporation or liquid-liquid extraction (LLE) initiates a radical chain autoxidation. This forms hydroperoxides that rapidly decompose into lactones (e.g., hexahydro-2-benzofuran-1-one) or drive spontaneous oxidative dehydrogenation to fully aromatized benzofurans. The Solution: Break the radical chain mechanism. Add a phenolic antioxidant such as Butylated Hydroxytoluene (BHT) at 10–50 ppm to your organic extraction solvents. Furthermore, perform all aqueous washes with argon-sparged solvents and concentrate the organic phase under a strict inert atmosphere.

Q2: Our synthesis utilizes a Diels-Alder cycloaddition, but the final extract is contaminated with unreacted dienophiles. How can we efficiently separate them? The Causality: Unreacted dienophiles (such as maleic anhydride derivatives) often co-extract into the organic phase if the aqueous wash is not properly buffered[4]. Anhydrides require active hydrolysis to become water-soluble. The Solution: Stir the crude reaction mixture with saturated aqueous NaHCO3​ for 15–30 minutes prior to phase separation. The mildly alkaline pH (~8.5) actively hydrolyzes the anhydride and quantitatively deprotonates the resulting carboxylic acids, partitioning them into the aqueous layer without catalyzing the degradation of the target HHBF.

Q3: The extraction yields a mixture of cis- and trans-fused ring isomers. Standard silica gel chromatography fails to resolve them. What is the alternative? The Causality: The stereocenters at the 3a and 7a ring junctions result in diastereomers with nearly identical polarities, making standard normal-phase separation ineffective[5]. The Solution: Employ argentation chromatography (10% AgNO3​ -impregnated silica gel). The silver(I) ions form reversible π -complexes with the cyclic alkene. Because the cis- and trans-isomers present different steric environments around the double bond, their binding affinities to Ag+ differ significantly, allowing for baseline resolution during elution.

Q4: We synthesize the core via photoredox catalysis, but pyrylium salts persist in the organic phase after LLE. The Causality: Highly lipophilic counter-anions (e.g., chiral N-triflyl phosphoramides) cause the cationic photocatalyst to partition into the organic phase as a tightly bound ion pair[2]. The Solution: Pass the crude organic phase through a short plug of Florisil prior to concentration. Alternatively, an acidic aqueous wash (0.1 M HCl) can protonate the phosphoramide counter-anion, disrupting the lipophilic ion pair and forcing the pyrylium catalyst into the aqueous phase.

Part 2: Quantitative Data & Impurity Profiling

Summarizing the physicochemical properties of common impurities is critical for designing an orthogonal purification strategy.

Impurity Class	Representative Compound	Key Property	Causality of Formation	Optimal Removal Strategy
Unreacted Dienophile	Maleic Anhydride / Diacids	Acidic ( pKa​ ~1.9, 6.2)	Incomplete Diels-Alder reaction	Saturated NaHCO3​ wash
Oxidized Lactone	Hexahydro-2-benzofuran-1-one	Higher polarity (LogP ~1.5)	Autoxidation of allylic ether	BHT addition, inert atmosphere
Aromatized Byproduct	Benzofuran derivatives	Planar, highly lipophilic	Spontaneous oxidative dehydrogenation	Argentation Chromatography
Catalyst Residue	Pyrylium salts / Phosphoramides	Ionic / High molecular weight	Carryover from photoredox step	Florisil plug, 0.1 M HCl wash

Part 3: Experimental Protocols

Inert-Atmosphere Liquid-Liquid Extraction and Purification Workflow

This protocol is a self-validating system designed to isolate the target bicyclic ether while suppressing allylic oxidation and resolving diastereomers.

Step 1: Reaction Quenching and Deoxygenation

• Cool the crude reaction mixture to 0 °C to minimize volatile losses.

• Prepare the primary extraction solvent (e.g., diethyl ether or ethyl acetate) by adding 50 ppm of BHT to act as a radical scavenger.

• Sparge all extraction solvents and aqueous buffers (saturated NaHCO3​ , brine) with Argon for 15 minutes prior to use.

Step 2: Buffered Liquid-Liquid Extraction (LLE)

• Dilute the crude mixture with the BHT-stabilized extraction solvent.

• Add an equal volume of Argon-sparged saturated aqueous NaHCO3​ . Stir the biphasic mixture vigorously for 15 minutes to ensure complete hydrolysis and deprotonation of unreacted anhydrides[4].

• Transfer to a separatory funnel and separate the phases. Re-extract the aqueous layer twice with the organic solvent.

Step 3: Catalyst Scavenging

• Pass the combined organic phases through a 2-inch plug of Florisil (for organic dyes/pyrylium salts) or Celite (for transition metals) to remove lipophilic catalyst ion-pairs[2].

• Wash the organic eluent with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Critical: Backfill the rotary evaporator with Argon to prevent late-stage oxidation.

Step 4: Argentation Chromatography for Isomer Resolution

• Prepare a chromatography column using 10% w/w AgNO3​ -impregnated silica gel.

• Load the crude concentrate and elute using a gradient of hexanes/ethyl acetate (e.g., 95:5 to 85:15).

• Monitor fractions via TLC (using KMnO4​ stain). Evaporate the pure fractions under Argon and store the isolated HHBF at -20 °C in the dark.

Part 4: Workflow Visualization

Figure 1: Logical workflow for the extraction and purification of 1,3,3a,4,5,7a-hexahydro-2-benzofuran.

References

• (3aR,7aS)
• (3aR,4S,5S,7aR)
• Source: PubMed (nih.gov)
• Supporting Information - Chiral Dendralenes for Rapid Access to Enantiomerically Pure Polycycles Source: Wiley-VCH URL
• Synthesis by Diels–Alder Reactions with Enals or Their Acetals Source: Thieme E-Books URL

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Enantioselective counter-anions in photoredox catalysis: the asymmetric cation radical Diels-Alder reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.iucr.org [journals.iucr.org]
• 4. application.wiley-vch.de [application.wiley-vch.de]
• 5. (3aR,7aS)-1,3,3a,4,7,7a-Hexahydro-2-benzofuran | C8H12O | CID 12485270 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing 1,3,3a,4,5,7a-Hexahydro-2-benzofuran Oxidation

Welcome to the Technical Support Center for bicyclic ether oxidations. 1,3,3a,4,5,7a-Hexahydro-2-benzofuran (a partially saturated isobenzofuran derivative) is a critical intermediate in the synthesis of bishomo-inositols, glycosidase inhibitors[1], and complex fragrance lactones[2].

Because this scaffold contains both an electron-rich isolated alkene and a sensitive ether linkage, achieving chemo- and stereoselective oxidation requires precise stoichiometric and environmental control. This guide provides validated protocols, mechanistic causality, and troubleshooting steps to help you overcome common synthetic bottlenecks.

Reaction Optimization Decision Matrix

Use the following diagnostic workflow to select the appropriate oxidation methodology based on your target compound.

Decision matrix for the oxidation of 1,3,3a,4,5,7a-hexahydro-2-benzofuran based on target products.

Standardized Experimental Protocols

Protocol A: Stereoselective cis-Hydroxylation (Upjohn Conditions)

Mechanistic Rationale: Direct dihydroxylation of the cyclohexene ring using stoichiometric OsO₄ is highly toxic and cost-prohibitive. The Upjohn process utilizes N-Methylmorpholine N-oxide (NMO) as a stoichiometric co-oxidant to regenerate the catalytic Os(VIII) species from the inactive Os(VI) osmate ester cleavage product[1]. The rigid bicyclic framework of the hexahydro-2-benzofuran heavily biases facial attack, leading to highly stereoselective cis-diol formation.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 eq of 1,3,3a,4,5,7a-hexahydro-2-benzofuran in a strictly 1:1 mixture of acetone and deionized H₂O (0.1 M concentration).

• Co-oxidant Addition: Add 1.2 eq of NMO to the stirring solution at room temperature.

• Catalyst Introduction: Introduce 0.2–0.5 mol% of OsO₄ (as a 2.5 wt% solution in t-BuOH). Caution: OsO₄ is highly volatile and toxic; perform exclusively in a certified fume hood.

• Self-Validation Checkpoint: The reaction mixture will turn from pale yellow to dark brown/black as the osmate ester forms, then clear up upon successful NMO turnover. A persistent, heavy black precipitate indicates stalled catalytic turnover.

• Monitoring: Stir for 12–24 hours. Monitor via TLC (EtOAc/Hexane) until the starting alkene is fully consumed.

• Quenching & Isolation: Quench by adding saturated aqueous Na₂SO₃ (reduces residual Os(VIII) to insoluble OsO₂). Extract with EtOAc, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under vacuum.

Protocol B: Biomimetic Oxidation (Mn(III) Porphyrin / H₂O₂)

Mechanistic Rationale: Traditional strong oxidants (like KMnO₄) often lead to over-oxidation, cleaving the ring to form dicarboxylic acids. Mn(III) porphyrins mimic the active site of Cytochrome P450 enzymes, allowing for controlled, green oxidation using H₂O₂[3]. The porphyrin catalyst facilitates the formation of a high-valent Mn(V)=O species, which transfers oxygen to the alkene to form an epoxide without degrading the carbon skeleton.

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 eq of the substrate in anhydrous CH₃CN.

• Catalyst Loading: Add 0.3 mol% of Mn(III) porphyrin catalyst and 0.5 eq of ammonium acetate (acts as a co-catalyst to facilitate heterolytic cleavage of H₂O₂)[3].

• Controlled Oxidation: Slowly add 2.0–3.0 eq of 30% aqueous H₂O₂ via a syringe pump over 1 hour. Crucial: Dropwise addition prevents catalyst degradation by excess peroxide.

• Self-Validation Checkpoint: The solution should retain the characteristic porphyrin color (deep green/brown). Rapid bleaching to pale yellow confirms "suicide inactivation" (catalyst death).

• Isolation: Stir at room temperature for 3 hours. Filter the mixture through a short pad of silica to remove the catalyst, and concentrate the filtrate.

Troubleshooting & FAQs

Q: My OsO₄/NMO dihydroxylation is stalling at 50% conversion. How can I drive it to completion? A: Stalling in Upjohn dihydroxylations often occurs due to poor phase transfer or catalyst poisoning. Ensure your acetone/H₂O ratio is strictly 1:1 to maintain the solubility of both the hydrophobic hexahydrobenzofuran and the hydrophilic NMO. If stalling persists, add a phase-transfer catalyst like citric acid or a catalytic amount of pyridine. Pyridine accelerates the formation of the osmate ester by acting as an electron-donating axial ligand on the osmium center.

Q: During epoxidation with mCPBA, I am observing significant ring-opened diol byproducts instead of the desired epoxide. What is causing this? A: mCPBA produces m-chlorobenzoic acid as a stoichiometric byproduct, which lowers the pH of the reaction mixture. The oxirane ring formed on the hexahydrobenzofuran core is highly susceptible to acid-catalyzed ring opening. To prevent this, buffer the reaction by suspending 1.5–2.0 equivalents of solid NaHCO₃ in the dichloromethane solvent before adding the mCPBA. This neutralizes the acid as it forms, preserving the epoxide.

Q: When using Mn(III) porphyrins, the catalyst bleaches (turns colorless) within minutes, and conversion is very low. Why? A: Catalyst bleaching indicates oxidative degradation of the porphyrin macrocycle. This happens when the local concentration of H₂O₂ is too high relative to the substrate[3]. You must add the H₂O₂ much slower (strictly via syringe pump) and ensure the reaction is kept at or below room temperature. Alternatively, switch to a more sterically hindered, halogenated porphyrin catalyst (e.g., meso-tetrakis(pentafluorophenyl)porphyrin), which is highly resistant to oxidative degradation.

Q: How do I selectively oxidize the furan ring to a lactone (e.g., hexahydro-1-benzofuran-2(3H)-one) without touching the cyclohexene double bond? A: Directing oxidation exclusively to the ether/furan moiety while preserving an isolated alkene is thermodynamically challenging. Instead of direct exhaustive oxidation of the hexahydrobenzofuran, the standard synthetic route to hexahydro-1-benzofuran-2(3H)-one derivatives involves halolactonization or the alkylation of a 2-hydroxycyclohexylacetic acid derivative[2]. If direct oxidation is absolutely required, bulky RuO₄ systems under highly controlled stoichiometric conditions can sometimes favor ether oxidation, but temporary protection of the alkene (e.g., via bromination) is the most reliable field-proven strategy.

Quantitative Data: Catalyst & Condition Comparison

Use the table below to compare the expected outcomes of various oxidation strategies applied to the hexahydrobenzofuran core.

Oxidation Method	Reagents / Catalyst	Target Product	Typical Yield	Key Advantage	Common Limitation
cis-Dihydroxylation	OsO₄ (cat.), NMO	cis-1,2-Diol	70–85%	High syn-stereoselectivity	High toxicity of OsO₄
Epoxidation	mCPBA, NaHCO₃	Epoxide	80–90%	Fast, mild conditions	Acid-catalyzed ring opening
Biomimetic Oxidation	Mn(III) Porphyrin, H₂O₂	Epoxide / Lactone	60–99%	Green oxidant (H₂O₂)	Catalyst bleaching
Deep Oxidation	RuO₄ or KMnO₄	Lactone / Diacid	40–60%	Exhaustive oxidation	Poor chemoselectivity

References

• Stereoselective Synthesis of Bishomo-inositols as Glycosidase Inhibitors. ACS Publications.
• Biomimetic Oxidation of Benzofurans with Hydrogen Peroxide Catalyzed by Mn(III) Porphyrins. MDPI.
• The Chemistry and Synthesis of Hexahydro-1-benzofuran-2(3H)-one: A Technical Guide. Benchchem.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Resolving Co-Elution in 1,3,3a,4,5,7a-Hexahydro-2-benzofuran Chromatography

Welcome to the Application Support Center. 1,3,3a,4,5,7a-Hexahydro-2-benzofuran and its oxidized lactone derivatives (e.g., hexahydroisobenzofuran-1(3H)-ones) present unique chromatographic challenges. Due to their bicyclic ether framework, these molecules frequently exhibit severe co-elution issues arising from stereoisomerism (such as cis/trans ring junctions), enantiomeric mixtures, and structurally similar synthetic intermediates.

This guide provides field-proven troubleshooting strategies, mechanistic causality analyses, and self-validating protocols to help you achieve baseline resolution in your analytical and preparative workflows.

Diagnostic Workflow

Troubleshooting workflow for resolving hexahydro-2-benzofuran co-elution based on isomer type.

FAQ 1: Gas Chromatography (GC) & Multi-Dimensional Solutions

Q: Why do the cis- and trans- ring-junction diastereomers of hexahydro-2-benzofuran derivatives co-elute as a single broad peak on standard non-polar (e.g., DB-5) GC columns?

Causality Analysis: Non-polar stationary phases (like 5% phenyl/95% dimethylpolysiloxane) separate analytes primarily based on dispersive forces and boiling points. The cis and trans diastereomers of hexahydroisobenzofurans possess nearly identical vapor pressures and molecular polarizabilities. Consequently, their partitioning coefficients into the non-polar stationary phase are practically indistinguishable, leading to inevitable co-elution[1].

The Solution: To resolve these diastereomers, you must exploit differences in their dipole moments and spatial geometries. Switching to a polar stationary phase (e.g., polyethylene glycol, PEG/Wax) introduces dipole-dipole and hydrogen-bonding interactions that differentiate the isomers. For highly complex matrices where PEG columns still yield co-elution with background matrix components, Multi-Dimensional Gas Chromatography (MDGC) utilizing a Deans switch (heart-cutting) to transfer the unresolved peak to a secondary ionic liquid column is required[2].

Multi-Dimensional Gas Chromatography (MDGC) heart-cutting setup for co-eluting peaks.

Self-Validating Protocol: MDGC Heart-Cutting for Diastereomer Resolution

• 1D Separation & Mapping: Inject the sample onto a primary non-polar column (e.g., 30m x 0.25mm, 0.25µm DB-5). Program the oven from 60°C (hold 2 min) to 250°C at 10°C/min.

• Identify the Co-elution Window: Use a Flame Ionization Detector (FID) to identify the exact retention time ( tR​ ) of the unresolved hexahydro-2-benzofuran peak.

• Set the Transfer Window (Heart-Cut): Program the Deans switch to divert the effluent to the 2D column (e.g., 30m x 0.25mm, 0.25µm PEG or Ionic Liquid) from tR​−0.1 min to tR​+0.1 min.

• 2D Separation: Maintain the 2D column in an independent oven or use a secondary temperature gradient optimized for polar interactions.

• Validation Checkpoint: Run a blank solvent injection utilizing the exact heart-cut window. The 2D chromatogram must show zero peaks (baseline noise < 2 pA). If peaks appear, the Deans switch is suffering from carryover, requiring a high-temperature bake-out.

FAQ 2: Liquid Chromatography (HPLC/SFC) for Enantiomers

Q: I am attempting to resolve the enantiomers of (3aS,7aR)-hexahydroisobenzofuran-1(3H)-one using normal-phase HPLC, but I am seeing severe peak tailing and co-elution. How can I fix this?

Causality Analysis: Normal-phase HPLC (using bare silica or diol columns with hexane/isopropanol) relies on hydrogen bonding between the lactone carbonyl and the stationary phase silanol groups. Enantiomers have identical scalar physicochemical properties, meaning they will co-elute unless a chiral environment is introduced[3]. Furthermore, strong localized interactions with active silanol sites cause non-linear desorption, manifesting as peak tailing.

The Solution: Transition to Supercritical Fluid Chromatography (SFC) using a chiral stationary phase (e.g., Chiralpak ZWIX or amylose-based phases). Supercritical CO₂ acts as a tunable, non-polar mobile phase with gas-like diffusivity and liquid-like density. This enhances mass transfer kinetics into the chiral cavities of the stationary phase, sharpening peaks and successfully resolving the enantiomers[4].

Self-Validating Protocol: Chiral SFC Resolution

• System Equilibration: Flush the SFC system with supercritical CO₂ and a co-solvent (e.g., Methanol) at a 90:10 ratio. Maintain backpressure at 150 bar and column temperature at 40°C[4].

• Sample Preparation: Dissolve the hexahydroisobenzofuran-1(3H)-one mixture in HPLC-grade methanol (1 mg/mL). Crucial: Ensure no water is present, as it disrupts the supercritical fluid phase behavior.

• Gradient Elution: Inject 5 µL. Run an isocratic hold at 10% co-solvent for 5 minutes. If co-elution persists, decrease the co-solvent to 5% to increase the retention factor ( k′ ) and enhance chiral recognition time.

• Validation Checkpoint: Calculate the resolution ( Rs​ ) between the two enantiomeric peaks. The system is validated for quantitation only if Rs​≥1.5 (baseline resolution).

FAQ 3: Preparative Scale-Up & Silica Gel Chromatography

Q: During the synthesis of bishomo-inositols, I use 1,3,3a,7a-tetrahydro-2-benzofuran as a precursor. When scaling up the purification of the hexahydrobenzofuran derivatives on silica gel, the product peak merges with unreacted starting material. How do I maintain resolution?

Causality Analysis: Co-elution during preparative scale-up is almost always caused by column overloading (exceeding the Langmuir isotherm linear range). When the sample mass exceeds the binding capacity of the silica gel, the analyte molecules compete for active sites. The unbound molecules travel faster down the column, causing the peak to front and merge with earlier-eluting impurities[5].

The Solution: You must optimize the sample-to-silica ratio and utilize a shallow step-gradient rather than an isocratic elution.

Self-Validating Protocol: Preparative Silica Gel Chromatography

• Load Calculation: Ensure the crude sample mass does not exceed a 1:50 ratio with the silica gel mass (e.g., 2 grams of crude requires 100 grams of silica).

• Column Packing: Slurry-pack the column using the weakest solvent in your gradient (e.g., 100% Hexanes) to ensure a uniform, void-free bed.

• Step-Gradient Elution:

  • Column Volumes (CV) 1-3: Elute with Hexanes/EtOAc (10:1) to remove non-polar byproducts.

  • CV 4-6: Step to Hexanes/EtOAc (5:1) to elute the hexahydrobenzofuran derivatives[5].

• Validation Checkpoint: Perform TLC (Thin Layer Chromatography) on the collected fractions. Only pool fractions that show a single, distinct spot. If fractions show overlapping spots, the column was overloaded, and the pooled fractions must be re-chromatographed.

Quantitative Data Summary

Chromatographic Method	Stationary Phase	Target Analyte / Issue	Typical Resolution ( Rs​ )	Mechanism of Separation
1D GC-FID	DB-5 (Non-polar)	Diastereomers (cis/trans)	< 0.8 (Co-elution)	Dispersive forces (Boiling point)
MDGC (Heart-cut)	DB-5 → PEG/Ionic	Diastereomers / Matrix	> 2.0 (Baseline)	Orthogonal dipole interactions[2]
Normal Phase HPLC	Bare Silica	Enantiomeric Lactones	0.0 (Co-elution)	Hydrogen bonding (Non-chiral)
Chiral SFC	Amylose/ZWIX	Enantiomeric Lactones	> 1.5 (Baseline)	Chiral cavity inclusion & diffusivity[4]
Prep Flash LC	Silica Gel (Gradient)	Precursors vs. Products	> 1.2 (Scale-dependent)	Polarity-driven step elution[5]

References

• [5] Stereoselective Synthesis of Bishomo-inositols as Glycosidase Inhibitors. ACS Publications. 5

• [2] Expanding the Knowledge Related to Flavors and Fragrances by Means of Three-Dimensional Preparative Gas Chromatography and Molecular Spectroscopy. MDPI. 2

• [3] US9080193B2 - Preparation of (3aS,7aR)-hexahydroisobenzofuran-1(3H)-one by catalyzed biological resolution of dimethyl cyclohexane-1,2-dicarboxylate. Google Patents. 3

• [1] Functional-Group-Directed Diastereoselective Hydrogenation of Aromatic Compounds. 21. The Journal of Organic Chemistry - ACS Publications. 1

• [4] Separation of Amino Acids and Peptides with Supercritical Fluids Chromatography. Taylor & Francis. 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. US9080193B2 - Preparation of (3aS,7aR)-hexahydroisobenzofuran-1(3H)-one by catalyzed biological resolution of dimethyl cyclohexane-1,2-dicarboxylate - Google Patents [patents.google.com]
• 4. tandfonline.com [tandfonline.com]
• 5. pubs.acs.org [pubs.acs.org]

Purification methods for high-grade 1,3,3a,4,5,7a-Hexahydro-2-benzofuran

Welcome to the Technical Support Center for the isolation and purification of high-grade 1,3,3a,4,5,7a-Hexahydro-2-benzofuran and its chiral derivatives. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with this bicyclic ether core.

Hexahydroisobenzofurans are highly valuable intermediates in the synthesis of complex natural products (such as briarellins) and pharmaceutical agents (including HIV-1 protease inhibitors)[1][2]. However, their purification is frequently complicated by the acid-sensitivity of the ether linkage and the difficulty of resolving enantiomers from racemic mixtures. This guide provides field-proven, self-validating protocols and troubleshooting FAQs to ensure you achieve >99% chemical purity and >98% enantiomeric excess (ee).

Purification Workflow

Workflow for the isolation and chiral purification of hexahydro-2-benzofuran derivatives.

Experimental Protocols

Protocol A: Enzymatic Desymmetrization & Kinetic Resolution

Standard chromatography cannot separate the enantiomers of racemic hexahydro-2-benzofuran precursors. We utilize an enzymatic kinetic resolution using immobilized lipases (e.g., Novozym 435 or Porcine Pancreatic Lipase) to selectively hydrolyze or modify one enantiomer, enabling downstream physical separation[1][3].

• Substrate Preparation: Dissolve the racemic hexahydroisobenzofuran precursor (e.g., dimethyl cyclohexane-1,2-dicarboxylate derivative) in a biphasic system consisting of Methyl tert-butyl ether (MTBE) and 0.1 M phosphate buffer (pH 7.0).

  • Causality: The biphasic system keeps the hydrophobic substrate dissolved in the organic layer while providing the necessary aqueous interface for the lipase to function without denaturing.

• Enzyme Addition: Add Novozym 435 (10% w/w relative to substrate). Stir gently at 23–25 °C for 24 hours.

  • Causality: Strict temperature control prevents thermal degradation of the enzyme and suppresses non-enzymatic background hydrolysis, maximizing the enantiomeric ratio (E-value).

• Quenching & Acidification: Filter the mixture to recover the immobilized enzyme. Adjust the aqueous phase exactly to pH 3.5 using 2M HCl[3].

  • Causality: Adjusting the pH to 3.5 selectively protonates the newly formed carboxylic acid intermediate (e.g., (1S,2R)-2-(methoxycarbonyl) cyclohexanecarboxylic acid), driving it entirely into the organic phase for quantitative recovery[3].

• Extraction: Extract the aqueous layer with MTBE (2 × 50 mL). Dry the combined organic layers over anhydrous MgSO₄ and concentrate under reduced pressure.

• Validation Checkpoint: Analyze the crude concentrate via chiral HPLC (e.g., Chiralcel OD-H column). Self-validation: The process is successful only if the ee of the target enantiomer is ≥98%. If lower, the reaction was either quenched too early or non-enzymatic hydrolysis occurred.

Protocol B: Buffered Flash Column Chromatography

Because the bicyclic ether core of hexahydro-2-benzofuran can be highly acid-sensitive (especially in the presence of enol ethers), standard acidic silica gel will cause ring-opening and degradation[2].

• Stationary Phase Passivation: Slurry standard silica gel (230–400 mesh) in hexanes containing 1–2% Triethylamine (Et₃N).

  • Causality: Et₃N binds to and neutralizes the Lewis acidic silanol sites on the silica gel, preventing acid-catalyzed cleavage of the hexahydroisobenzofuran oxygen bridge.

• Sample Loading: Dissolve the crude mixture in a minimum volume of toluene.

  • Causality: Toluene is preferred over dichloromethane for acid-sensitive substrates as it lacks trace HCl impurities often found in aged halogenated solvents[2].

• Elution: Elute using a gradient of Hexanes/Ethyl Acetate (95:5 to 80:20), maintaining 1% Et₃N in the mobile phase.

• Validation Checkpoint: Spot fractions on TLC plates and stain with KMnO₄ (the double bonds/ether core will readily oxidize, appearing as yellow spots on a purple background). Self-validation: Co-spot the fractions against the crude mixture. The absence of lower-Rf degradation streaks confirms the ether core remained intact during purification.

Quantitative Data: Purification Method Comparison

To help you select the appropriate downstream purification strategy after extraction, consult the performance metrics below:

Purification Method	Typical Yield (%)	Target Purity (%)	Enantiomeric Excess (ee %)	Scalability	Primary Limitation
Buffered Silica Gel	75 – 85	> 98	N/A (Preserves input)	Low to Medium	High solvent consumption; slight risk of ring-opening if buffering fails.
Enzymatic Resolution	40 – 45*	> 95	> 98	Medium	Theoretical maximum yield is 50% for kinetic resolution.
Short-Path Distillation	85 – 92	> 99	Preserves input	High	Requires high thermal stability of the specific derivative.

*Note: A 45% yield in kinetic resolution represents 90% efficiency against the theoretical maximum of 50%.

Troubleshooting & FAQs

Q1: Why is my hexahydro-2-benzofuran co-eluting with unreacted diene or anhydride precursors during chromatography? A: This occurs because the bicyclic ether and its synthetic precursors (like maleic anhydride/isoprene adducts) share nearly identical retention factors (Rf) on standard silica. Solution: Do not rely solely on chromatography. Instead, treat the crude mixture with a mild nucleophile (like methanol with a catalytic base) to convert unreacted anhydrides into polar half-esters prior to loading. The half-ester will stay on the baseline, allowing the hexahydro-2-benzofuran to elute cleanly.

Q2: I am observing significant loss of product mass and the appearance of highly polar streaks on my TLC plates. What is happening? A: You are witnessing the acid-catalyzed ring-opening of the hexahydroisobenzofuran core. The oxygen atom in the fused ring system is susceptible to Lewis acid cleavage, which is triggered by the acidic silanol groups on standard silica gel[2]. Solution: Immediately switch to Protocol B (Buffered Flash Column Chromatography) using 1% Et₃N, or utilize neutral alumina as your stationary phase.

Q3: How can I scale up the purification to multi-gram quantities without losing stereochemical integrity? A: At multi-gram scales, column chromatography becomes inefficient and costly. Hexahydro-2-benzofuran derivatives are often volatile enough for high-vacuum short-path distillation[3]. Solution: Distill the compound at high vacuum (e.g., 0.1 Torr at 85 °C). Critical Causality: Ensure all distillation glassware is base-washed (rinsed with a dilute KOH/isopropanol solution and dried) before use. Trace acids on the glass surface can cause thermal rearrangement at elevated temperatures, which will destroy your enantiomeric excess.

Q4: My enzymatic desymmetrization using Porcine Pancreatic Lipase (PPL) is yielding low enantiomeric excess (<80% ee). How do I fix this? A: Low ee during PPL or Novozym 435 desymmetrization usually stems from background chemical hydrolysis competing with the enzymatic pathway[1]. Solution: Lower the reaction temperature from 25 °C to 15 °C. While this will slow the overall reaction rate (requiring 48 hours instead of 24), it exponentially decreases the rate of non-enzymatic background hydrolysis, thereby restoring the high enantioselectivity of the process.

References

• Title: Preparation of (3aS,7aR)-hexahydroisobenzofuran-1(3H)
• Title: An Enzymatic Route to the Synthesis of Tricyclic Fused Hexahydrofuranofuran P2-Ligand for a Series of Highly Potent HIV-1 Protease Inhibitors Source: NIH / PMC URL
• Source: ACS Publications (Organic Letters)

Sources

• 1. An Enzymatic Route to the Synthesis of Tricyclic Fused Hexahydrofuranofuran P2-Ligand for a Series of Highly Potent HIV-1 Protease Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. US9080193B2 - Preparation of (3aS,7aR)-hexahydroisobenzofuran-1(3H)-one by catalyzed biological resolution of dimethyl cyclohexane-1,2-dicarboxylate - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 1,3,3a,4,5,7a-Hexahydro-2-benzofuran Derivatives

Welcome to the technical support center for the synthesis and manipulation of 1,3,3a,4,5,7a-hexahydro-2-benzofuran derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the synthetic challenges associated with this valuable heterocyclic scaffold. The inherent stereochemical complexity and potential for significant steric congestion in these systems often lead to challenges in yield, selectivity, and reproducibility.

This document provides in-depth, troubleshooting-focused guidance in a direct question-and-answer format. We will explore the causal mechanisms behind common experimental hurdles and provide actionable, field-proven protocols to overcome them.

Section 1: Frequently Asked Questions (FAQs) - Foundational Concepts

This section addresses fundamental questions regarding steric hindrance in the context of hexahydro-2-benzofuran synthesis.

Question 1: What is the primary source of steric hindrance in the synthesis of these derivatives?

Answer: The primary source of steric hindrance arises from the three-dimensional architecture of the bicyclic system, which is often formed via a Diels-Alder cycloaddition between a furan derivative (the diene) and a substituted alkene (the dienophile), followed by subsequent transformations.[1] Key steric challenges emerge from:

• Substituents on the Dienophile: Bulky groups on the alkene can physically block the approach of the furan ring, slowing the reaction rate or preventing it altogether.

• Substituents on the Furan Ring: Groups at the C2 or C5 positions of the furan can clash with the dienophile. Furans with electron-donating groups are generally more reactive, but bulky substituents can negate this electronic advantage.[2]

• Facial Selectivity: The approach of one reactant to the face of another is highly sensitive to steric factors. In the formation of the hexahydro-2-benzofuran core, the dienophile can approach the furan from two different faces, leading to different diastereomers (endo and exo). The relative steric bulk of substituents on both reactants dictates the preferred trajectory of approach.[3]

• Post-Cycloaddition Modifications: During subsequent reactions, such as lactonization or functional group manipulation, the rigid, concave shape of the oxanorbornane intermediate can make certain positions inaccessible to reagents.

Question 2: How do I differentiate between kinetic and thermodynamic control in my reaction, and why does it matter for stereoselectivity?

Answer: Differentiating between kinetic and thermodynamic control is crucial because it determines the final isomeric ratio of your product.[1]

• Kinetic Control: This regime governs reactions that are irreversible or run at low temperatures. The major product formed is the one that is generated fastest, meaning it has the lowest activation energy barrier. For furan Diels-Alder reactions, the endo isomer is often the kinetically favored product.[1]

• Thermodynamic Control: This applies to reversible reactions, often conducted at higher temperatures. The system reaches equilibrium, and the major product is the most stable one, regardless of how fast it is formed. For furan Diels-Alder adducts, the exo isomer is typically more stable due to reduced steric clash, making it the thermodynamic product.[1][4]

The challenge with furan cycloadditions is their propensity for retro-Diels-Alder reactions, especially at elevated temperatures, which can scramble a kinetically-favored product ratio into a thermodynamically-favored one.[1] If your desired product is the kinetic isomer, you must employ conditions that minimize the reverse reaction.

Section 2: Troubleshooting Guide - Common Experimental Issues

This section provides solutions to specific problems you may encounter in the laboratory.

Problem 1: Low or No Yield in Cycloaddition Step

"I am attempting a Diels-Alder reaction between a substituted furan and maleimide to form the hexahydro-2-benzofuran precursor, but I am getting very low yields or only starting material back. What can I do?"

This is a classic problem often rooted in a high activation energy barrier due to steric hindrance or unfavorable electronics.

Caption: Troubleshooting workflow for low reaction yield.

• Incorporate a Lewis Acid Catalyst:

  • Causality: Sterically hindered reactions often have a high-energy transition state. A Lewis acid (e.g., BF₃·OEt₂, ZnCl₂, Sc(OTf)₃) coordinates to an electron-withdrawing group on the dienophile (like a carbonyl). This coordination lowers the energy of the dienophile's Lowest Unoccupied Molecular Orbital (LUMO), reducing the HOMO-LUMO energy gap with the furan diene and accelerating the reaction under milder conditions.[3][5]

  • Action: Start with a catalytic amount (5-20 mol%) of a suitable Lewis acid. Ensure all reagents and solvents are anhydrous, as water can deactivate the catalyst.[6] Run the reaction at a lower temperature (e.g., -78 °C to 0 °C) to start, as catalysis can significantly lower the required activation energy.

• Apply High Pressure:

  • Causality: Cycloaddition reactions typically have a negative activation volume, meaning the volume of the transition state is smaller than the volume of the starting materials. According to Le Châtelier's principle, applying high pressure (5-15 kbar) will favor the formation of the transition state, thus accelerating the reaction.[6] This is a purely physical method to overcome the activation barrier and is extremely effective for sterically congested systems.

  • Action: If available, use a high-pressure reactor. This technique can often allow reactions that fail at atmospheric pressure to proceed, even at room temperature.[3]

• Optimize Reaction Temperature and Time:

  • Causality: Increasing temperature provides the thermal energy needed to overcome the activation barrier.[6] However, for furan Diels-Alder reactions, this is a delicate balance, as high temperatures can promote the retro-Diels-Alder reaction, leading to decomposition or reversion to starting materials.[1]

  • Action: Cautiously increase the temperature in a stepwise manner (e.g., from 80 °C to 110 °C in refluxing toluene) while closely monitoring the reaction by TLC or LC-MS.[6] In some cases, extending the reaction time at a moderate temperature may be more effective than a short time at a high temperature.[7]

Problem 2: Poor Diastereoselectivity (Incorrect Endo/Exo Ratio)

"My cycloaddition works, but I am getting a mixture of diastereomers (endo/exo), and the desired isomer is the minor product. How can I improve the diastereoselectivity?"

This issue arises when the energy difference between the transition states leading to the two diastereomers is small. Your goal is to amplify this small difference.

Strategy	Principle	Typical Conditions	Key Considerations
Lower Reaction Temperature	Amplifies small energy differences between competing transition states, favoring the kinetically controlled product.[6]	-78 °C to 0 °C	Requires a more activated system, often in conjunction with a Lewis acid catalyst. Reaction times will be longer.
Use a Bulky Lewis Acid Catalyst	The catalyst's steric bulk creates a more organized and constrained transition state, forcing the dienophile to approach from the less hindered face.	Catalysts like (S)-BINAP complexes or bulky aluminum-based Lewis acids.[7]	Catalyst choice is substrate-dependent. Screening of several catalysts may be necessary.
Solvent Optimization	Solvents can stabilize one transition state over another through non-covalent interactions (e.g., hydrogen bonding, π-stacking).[8][9]	Screen a range of solvents from non-polar (toluene, hexanes) to polar aprotic (CH₂Cl₂, CH₃CN).	The effect can be unpredictable. Quantum chemical calculations suggest solvent effects can even invert selectivity.[4]
Substrate Modification	Introduce a bulky protecting group on the substrate to sterically direct the approach of the other reactant.[10][11]	Silyl ethers (TBDPS, TIPS) or bulky carbamates (Boc).[10]	Adds two steps to the synthesis (protection/deprotection). The group must be stable to the reaction conditions.[12]

This protocol assumes you have a hydroxyl group on your furan precursor that can be used as a handle to introduce steric bulk.

• Protection Step:

  • Dissolve the hydroxyl-containing furan substrate (1.0 equiv) in anhydrous dichloromethane (DCM).

  • Add a base such as imidazole (2.5 equiv).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of a bulky silylating agent, such as tert-butyldiphenylsilyl chloride (TBDPSCl, 1.2 equiv), in DCM.

  • Allow the reaction to warm to room temperature and stir until TLC analysis shows complete consumption of the starting material.

  • Work up the reaction by quenching with saturated aqueous NH₄Cl, separating the organic layer, drying with Na₂SO₄, and concentrating. Purify by column chromatography to yield the silyl-protected furan.

• Diastereoselective Diels-Alder Reaction:

  • In a flame-dried flask under an inert atmosphere, dissolve the silyl-protected furan (1.0 equiv) and the dienophile (1.1 equiv) in a suitable solvent (e.g., toluene).

  • Cool the reaction to the desired temperature (start with 0 °C or room temperature).

  • If necessary, add a Lewis acid catalyst as described in Problem 1.

  • Monitor the reaction for the formation of the desired product. The bulky TBDPS group should now effectively block one face of the furan, leading to a higher diastereomeric ratio.

  • Upon completion, quench and purify the product.

• Deprotection Step:

  • Dissolve the purified adduct in tetrahydrofuran (THF).

  • Add a fluoride source, such as tetrabutylammonium fluoride (TBAF, 1.1 equiv, 1M solution in THF).

  • Stir at room temperature until the silyl group is cleaved.

  • Quench, extract, and purify to obtain the final, deprotected product with improved diastereoselectivity.[11]

Problem 3: Failed Intramolecular Cyclization/Lactonization

"I have successfully synthesized the substituted cyclohexene precursor, but the final acid- or base-catalyzed intramolecular cyclization to form the fused furanone ring is not working."

Failure in this step is almost always due to steric hindrance preventing the nucleophilic atom (often an oxygen from a hydroxyl or carboxylate group) from achieving the correct geometry to attack the electrophilic center.

Caption: Steric hindrance preventing the required transition state for cyclization.

• Change the Catalyst System:

  • Causality: Standard Brønsted acids (e.g., H₂SO₄, TsOH) or bases (e.g., NaOH, K₂CO₃) may not be sufficient to promote cyclization in a sterically demanding environment. A more activating catalyst may be required.[13]

  • Action:

    • Lewis Acids: Try stronger Lewis acids like TiCl₄ or Sc(OTf)₃, which can coordinate to and strongly activate an ester or carboxylic acid for intramolecular attack.[14]

    • Organocatalysis: Chiral Brønsted base catalysts can be effective for certain intramolecular cyclizations, promoting the reaction under mild conditions.[15]

    • Synergistic Catalysis: In some cases, a combination of catalysts, such as a chiral metal complex with a Lewis acid co-catalyst (e.g., [Cr(III)salenCl]/BF₃·OEt₂), can overcome significant steric and electronic barriers.[5]

• Employ More Forcing Reaction Conditions:

  • Causality: If the reaction is kinetically slow but thermodynamically favorable, increasing the thermal energy can help the molecule overcome the conformational barrier to cyclization.

  • Action:

    • High Temperatures: Use a high-boiling solvent like xylenes or 1,2-dichlorobenzene to reach temperatures of 140-180 °C.

    • Microwave Irradiation: Microwave heating can dramatically accelerate reactions by efficiently transferring energy to the solvent and reactants, often allowing cyclizations to complete in minutes instead of hours.[7]

• Modify the Substrate to Reduce Strain:

  • Causality: Sometimes the issue is not just hindrance at the reaction centers but overall strain in the required transition state. Modifying a distal part of the molecule can sometimes relieve this strain.

  • Action: This is a more advanced strategy. Consider if a bulky protecting group elsewhere on the cyclohexane ring is forcing the molecule into an unfavorable conformation for cyclization. Temporarily changing to a smaller protecting group for the cyclization step might be a viable, albeit longer, route.

References

• Protecting Groups in Organic Synthesis. ChemTalk. [Link]

• On the solvent‐ and temperature‐driven stereoselectivity of the Diels–Alder cycloaddition reactions of furan with maleic anhydride and maleimide. Semantic Scholar. [Link]

• The Effect of Solvent–Substrate Noncovalent Interactions on the Diastereoselectivity in the Intramolecular Carbonyl-Ene and the Staudinger [2 + 2] Cycloaddition Reactions. ACS Publications. [Link]

• Protecting group. Wikipedia. [Link]

• Protecting Groups in Solid-Phase Organic Synthesis. ResearchGate. [Link]

• Protective Groups. Organic Chemistry Portal. [Link]

• Facile and innovative catalytic protocol for intramolecular Friedel–Crafts cyclization of Morita–Baylis–Hillman adducts: Synergistic combination of chiral (salen)chromium(III)/BF3·OEt2 catalysis. National Center for Biotechnology Information. [Link]

• Protecting Groups. Chem.iitb. [Link]

• Catalytic aza-Nazarov cyclization reactions to access α-methylene-γ-lactam heterocycles. Beilstein Journal of Organic Chemistry. [Link]

• Intermolecular Diels-Alder Cycloadditions of Furfural-Based Chemicals from Renewable Resources: A Focus on the Regio- and Diastereoselectivity in the Reaction with Alkenes. National Center for Biotechnology Information. [Link]

• Understanding the Scope of Feist-Bénary Furan Synthesis: Chemoselectivity and Diastereoselectivity of the Reaction Between -Haloketones and -Dicarbonyl Compounds. ResearchGate. [Link]

• Enantioselective intramolecular cyclization of alkynyl esters catalyzed by a chiral Brønsted base. Royal Society of Chemistry. [Link]

• Solvent effects on stereoselectivity: more than just an environment. Royal Society of Chemistry. [Link]

• Influence of steric hindrance on the 1,4- versus 1,6-Michael addition: synthesis of furans and pentasubstituted benzenes. Royal Society of Chemistry. [Link]

• The Interplay between Kinetics and Thermodynamics in Furan Diels–Alder Chemistry for Sustainable Chemicals Production. National Center for Biotechnology Information. [Link]

• Regioselective Synthesis of Benzofuranones and Benzofurans. ACS Publications. [Link]

• A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. Semantic Scholar. [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. The Interplay between Kinetics and Thermodynamics in Furan Diels–Alder Chemistry for Sustainable Chemicals Production - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Facile and innovative catalytic protocol for intramolecular Friedel–Crafts cyclization of Morita–Baylis–Hillman adducts: Synergistic combination of chiral (salen)chromium(III)/BF3·OEt2 catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Solvent effects on stereoselectivity: more than just an environment - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 10. Protecting Groups in Organic Synthesis | ChemTalk [chemistrytalk.org]
• 11. Protecting group - Wikipedia [en.wikipedia.org]
• 12. Protective Groups [organic-chemistry.org]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. beaudry.chem.oregonstate.edu [beaudry.chem.oregonstate.edu]
• 15. Enantioselective intramolecular cyclization of alkynyl esters catalyzed by a chiral Brønsted base - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 1,3,3a,4,5,7a-Hexahydro-2-benzofuran vs. Octahydrobenzofuran

Executive Summary & Structural Profiling

Bicyclic ethers, specifically isobenzofuran derivatives, serve as critical scaffolds in the synthesis of complex natural products, glycosidase inhibitors, and densely functionalized pharmaceutical intermediates. Two highly relevant, yet chemically distinct, members of this family are 1,3,3a,4,5,7a-hexahydro-2-benzofuran and octahydrobenzofuran .

While they share a fused bicyclic core (a tetrahydrofuran ring fused to a six-membered carbocycle), their reactivity profiles diverge completely due to their degree of saturation. The hexahydro variant contains a localized Δ6 alkene (C6-C7 double bond), making it a prime candidate for electrophilic functionalization. In contrast, octahydrobenzofuran is fully saturated, rendering it chemically inert under standard conditions and highly valuable for applications requiring metabolic and chemical stability[1].

Mechanistic Reactivity Comparison

Electrophilic Addition vs. Chemical Inertness

The defining feature of 1,3,3a,4,5,7a-hexahydro-2-benzofuran is its electron-rich alkene. This π -system actively undergoes electrophilic addition. Reagents such as m-chloroperoxybenzoic acid (mCPBA) or osmium tetroxide (OsO 4​ ) readily react with the alkene to yield epoxides or cis-diols, respectively. The stereochemical outcome of these additions is highly predictable, typically occurring on the less sterically hindered convex face of the bicyclic system[2].

Conversely, octahydrobenzofuran lacks this π -electron density. It is resistant to standard oxidants (mCPBA, KMnO 4​ ) and reducing agents (H 2​ /Pd-C, NaBH 4​ ). This inertness is frequently leveraged in drug design, where nitrogen-bridged or functionalized octahydrobenzofurans are utilized to prevent unwanted metabolic degradation while maintaining target binding affinity[3].

Chemoselective Ether Cleavage

Both compounds contain a tetrahydrofuran (THF) moiety, which can theoretically be cleaved using strong Lewis acids. However, their behavior under these conditions differs drastically:

• Octahydrobenzofuran : The robust saturated ether linkage requires a hard Lewis acid, such as Boron Tribromide (BBr 3​ ), for C-O bond cleavage. BBr 3​ coordinates to the ether oxygen, weakening the adjacent C-O bond, followed by nucleophilic attack by bromide to yield 1,2-bis(bromomethyl)cyclohexane derivatives.

• 1,3,3a,4,5,7a-Hexahydro-2-benzofuran : Subjecting the alkene-containing variant to BBr 3​ often results in complex, intractable mixtures. The Lewis acid can induce competing side reactions, including hydrobromination of the double bond or carbocation-mediated skeletal rearrangements.

Quantitative Performance & Physical Data

To aid in synthetic planning, the following table summarizes the key physical properties and reactivity metrics of both compounds.

Property / Reactivity Metric	1,3,3a,4,5,7a-Hexahydro-2-benzofuran	Octahydrobenzofuran
Molecular Formula	C 8​ H 12​ O	C 8​ H 14​ O
Molecular Weight	124.18 g/mol	126.20 g/mol [1]
Degree of Unsaturation	3 (2 rings, 1 double bond)	2 (2 rings)
Alkene-Specific Reactivity	High (Epoxidation, Dihydroxylation)	None (Inert)
Ether Cleavage Susceptibility	Moderate (Prone to side reactions)	Low (Requires harsh Lewis acids)
Catalytic Hydrogenation	Exothermic (Rapid conversion to octahydro)	N/A (Fully saturated)
TLC Visualization (KMnO 4​ )	Active (Bright yellow spot on purple)	Inactive (Requires PMA or Anisaldehyde)

Self-Validating Experimental Protocols

As a Senior Application Scientist, it is critical to design protocols that are not only effective but self-validating. The following methodologies incorporate built-in analytical checks to confirm mechanistic success.

Protocol 1: Stereoselective Epoxidation of 1,3,3a,4,5,7a-Hexahydro-2-benzofuran

Objective: Chemoselective oxidation of the alkene without cleaving the ether ring.

Causality & Validation: 2 is selected over aqueous hydrogen peroxide to maintain a homogenous organic phase (DCM) and prevent premature, acid-catalyzed epoxide ring-opening[2]. The reaction is self-validating via Thin Layer Chromatography (TLC): the starting hexahydro-derivative will actively reduce KMnO 4​ (staining yellow), whereas the fully saturated epoxide product will not.

• Preparation : Dissolve 1.0 eq of 1,3,3a,4,5,7a-hexahydro-2-benzofuran in anhydrous dichloromethane (DCM) under a nitrogen atmosphere. Cool the flask to 0 °C. (Cooling controls the exothermic peroxyacid reaction and suppresses Baeyer-Villiger type side reactions).

• Addition : Add 1.2 eq of purified mCPBA portion-wise over 15 minutes.

• Reaction : Remove the ice bath and allow the mixture to warm to room temperature, stirring for 2–4 hours.

• Validation Check : Spot the reaction mixture on a silica TLC plate alongside the starting material. Stain with KMnO 4​ . The complete disappearance of the KMnO 4​ -active spot confirms 100% conversion of the alkene.

• Quench & Isolate : Quench the reaction with saturated aqueous Na 2​ S 2​ O 3​ to destroy excess peroxide, followed by saturated NaHCO 3​ to neutralize the m-chlorobenzoic acid byproduct. Extract with DCM, dry over Na 2​ SO 4​ , and concentrate in vacuo.

Protocol 2: Lewis-Acid Mediated Ether Cleavage of Octahydrobenzofuran

Objective: Cleave the robust saturated ether to yield a functionalized cyclohexane derivative.

Causality & Validation: The saturated THF ring is highly robust. BBr 3​ is utilized because it is a sufficiently strong Lewis acid to coordinate the ether oxygen, lowering the LUMO to permit bromide attack. Validation is achieved via GC-MS, tracking the mass shift from the parent ether to the cleaved product.

• Preparation : Dissolve 1.0 eq of octahydrobenzofuran in anhydrous DCM under an argon atmosphere. Cool the system to -78 °C using a dry ice/acetone bath. (Extreme cooling is mandatory to prevent indiscriminate C-C bond cleavage or polymerization induced by BBr 3​ ).

• Addition : Dropwise, add 2.5 eq of a 1.0 M BBr 3​ solution in DCM.

• Reaction : Maintain at -78 °C for 1 hour, then gradually allow the reaction to warm to room temperature over 4 hours.

• Validation Check : Pull a 0.1 mL aliquot, quench carefully with methanol, and analyze via GC-MS. The disappearance of the parent mass (m/z 126.2) and the emergence of the dibromide or bromo-alcohol mass confirms successful cleavage[1].

• Quench & Isolate : Cool the flask back to 0 °C and carefully quench by the dropwise addition of methanol to safely destroy excess BBr 3​ . Perform a standard aqueous workup and purify via flash chromatography.

Visualizing the Chemical Workflows

Fig 1: Divergent reactivity pathways of hexahydro- and octahydro-2-benzofuran derivatives.

Fig 2: Self-validating experimental workflows for epoxidation and ether cleavage.

References

• Source: ACS Publications (Journal of Organic Chemistry)
• A Two-Step Process for the Synthesis of Densely Functionalized N-Bridged Octahydrobenzofurans and Hexahydrobenzofurans Source: Organic Letters - ACS Publications URL
• Octahydroisobenzofuran | C8H14O | CID 549024 Source: PubChem - NIH URL
• Synthesis of hexahydroisobenzofuran-1(3H)

Sources

• 1. Octahydroisobenzofuran | C8H14O | CID 549024 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Standard Operating Procedure: Safe Handling and Disposal of 1,3,3a,4,5,7a-Hexahydro-2-benzofuran

In drug development and synthetic chemistry, 1,3,3a,4,5,7a-hexahydro-2-benzofuran and its functionalized derivatives (most notably the 1,3-dione anhydride form) are critical intermediates. However, their structural properties dictate stringent, highly specific disposal protocols. Improper disposal of these compounds can lead to auto-oxidative explosions or violent exothermic reactions within sealed waste containers.

This guide provides researchers and environmental health and safety (EHS) professionals with a field-proven, self-validating system for the safe operational handling, quenching, and disposal of these compounds.

Physicochemical & Hazard Profile

To safely manage waste, you must first understand the physical parameters of the specific derivative you are handling. The parent compound is a cyclic ether, while its most common industrial derivative is an anhydride[1][2].

Property / Parameter	Parent Compound (Cyclic Ether)	1,3-Dione Derivative (Anhydride)
Chemical Formula	C₈H₁₂O	C₈H₈O₃
Molecular Weight	124.18 g/mol	152.15 g/mol
Physical State (RT)	Liquid	White crystalline solid
Primary Hazard	Peroxide formation (Shock-sensitive)	Corrosive, Water-reactive (Exothermic)
EPA RCRA Waste Code	D001 (Ignitable), potentially Reactive	D002 (Corrosive)
Target Organs	Respiratory system, Skin	Eyes (Severe damage), Respiratory tract

The Science of Safety: Mechanistic Causality

We do not simply categorize chemicals into "organic" or "aqueous" bins; we must anticipate their reactivity in a mixed-waste environment.

The Ether Hazard (Peroxide Formation): The parent compound, 1,3,3a,4,5,7a-hexahydro-2-benzofuran, contains a cyclic ether moiety. Upon prolonged exposure to oxygen and UV light, the carbon atoms adjacent to the ether oxygen undergo auto-oxidation to form hydroperoxides. If this untested waste is placed into a standard non-halogenated waste carboy and subsequently sent for incineration, the concentration of peroxides during solvent evaporation can lead to a spontaneous, high-yield detonation.

The Anhydride Hazard (Exothermic Hydrolysis): The 1,3-dione derivative (tetrahydrophthalic anhydride) is highly reactive with moisture[2]. While the reaction is initially slow, local heating accelerates the hydrolysis into tetrahydrophthalic acid. If an operator mistakenly disposes of the unquenched anhydride into a sealed aqueous waste container, the resulting exothermic reaction will vaporize the solvent, over-pressurize the high-density polyethylene (HDPE) container, and cause a chemical burst[2][3].

Step-by-Step Disposal Protocols

Before disposing of any 1,3,3a,4,5,7a-hexahydro-2-benzofuran waste, identify whether you are dealing with the parent ether or the anhydride derivative .

Protocol A: Parent Compound (Cyclic Ether)

Objective: Validate the absence of shock-sensitive peroxides before waste consolidation.

• Peroxide Testing: Dip a commercial KI-starch peroxide test strip into the waste solution.

• Evaluation:

  • If < 5 ppm: The waste is safe for immediate disposal. Proceed to Step 4.

  • If > 5 ppm: The waste must be quenched immediately.

• Peroxide Quenching:

  • Transfer the waste to a fume hood.

  • Slowly add a freshly prepared 10% (w/v) aqueous solution of sodium bisulfite (NaHSO₃) or acidified ferrous sulfate (FeSO₄) while stirring continuously.

  • Retest the organic layer after 15 minutes. Repeat until peroxides are < 5 ppm.

• Consolidation: Transfer the peroxide-free organic layer to the Non-Halogenated Organic Waste stream.

Protocol B: Anhydride Derivative (1,3-Dione)

Objective: Safely hydrolyze the anhydride to prevent exothermic pressure buildup in waste containers.

• Preparation: Set up an ice-water bath in a fume hood. Place a beaker containing a dilute base (e.g., 1M NaOH or 5% Na₂CO₃) into the bath.

• Controlled Hydrolysis: Slowly add the solid anhydride waste to the chilled, stirring base. Do not add water directly to the solid anhydride , as local heating will cause splattering[2].

• pH Adjustment: Once the solid has completely dissolved (indicating full conversion to the dicarboxylate salt), use 1M HCl to carefully adjust the pH of the solution to a neutral range (pH 6–8).

• Consolidation: Transfer the neutralized solution to the Aqueous Waste stream[4]. Ensure the waste carboy utilizes a vented cap to prevent any residual gas accumulation.

Disposal Decision Matrix

The following workflow illustrates the logical routing for 1,3,3a,4,5,7a-hexahydro-2-benzofuran waste streams.

Figure 1: Decision matrix for the safe quenching and disposal of hexahydro-2-benzofuran derivatives.

Emergency Spill Response

If a spill occurs during the handling or disposal process, immediate containment is required to prevent respiratory exposure and environmental contamination[4][5].

• For Liquid Ether Spills: Eliminate all ignition sources. Do not use combustible materials like sawdust to absorb the spill, as this creates a severe fire hazard if peroxides are present. Use an inert absorbent like vermiculite or dry sand. Sweep up using non-sparking tools and place in a chemically compatible, sealable container for hazardous waste pickup.

• For Solid Anhydride Spills: Do not apply water to the spilled substance[2]. Vacuum or sweep up the material utilizing a HEPA-filtered vacuum or wet-sweeping method (using a non-aqueous, inert solvent) to avoid generating respirable dust[5]. Place into a dry, suitable disposal container and seal tightly.

References

• National Institutes of Health, PubChem. "Compound Summary for CID 129880994: (3Ar,7ar,4s,5s)-1,3,3a,4,5,7a-hexahydro-5-methyl-3-oxoisobenzofuran-4-carboxylic acid." Available at:[Link]

• Cole-Parmer. "Material Safety Data Sheet - 3,4,5,6-Tetrahydrophthalic Anhydride, 98%." Available at: [Link]

• New Jersey Department of Health. "Hazardous Substance Fact Sheet: Tetrahydrophthalic Anhydride." Available at:[Link]

Sources

• 1. (3Ar,7ar,4s,5s)-1,3,3a,4,5,7a-hexahydro-5-methyl-3-oxoisobenzofuran-4-carboxylic acid | C10H12O4 | CID 129880994 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. TETRAHYDROPHTHALIC ANHYDRIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 3. nj.gov [nj.gov]
• 4. fishersci.com [fishersci.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Personal protective equipment for handling 1,3,3a,4,5,7a-Hexahydro-2-benzofuran

Executive Summary

1,3,3a,4,5,7a-Hexahydro-2-benzofuran and its functionalized derivatives—most notably its carboxylic acid and 1,3-dione (anhydride) forms—are highly valuable building blocks in drug development, utilized in the stereoselective synthesis of complex molecules like bishomo-inositols[1]. However, handling these compounds requires strict logistical and safety frameworks. The anhydride derivatives, such as hexahydrophthalic anhydride, are notorious occupational hazards[2].

As an Application Scientist, I emphasize that safety protocols must be driven by chemical causality rather than blind compliance. These compounds are potent electrophiles; exposure leads to rapid haptenation of physiological proteins, triggering severe sensitization[3]. This guide provides a self-validating, step-by-step operational plan for handling these materials safely, ensuring laboratory personnel are protected from irreversible immunological and physical damage.

Chemical Causality & Hazard Profile

To select the correct Personal Protective Equipment (PPE), we must first understand the mechanistic nature of the threat. The hazards of 1,3,3a,4,5,7a-hexahydro-2-benzofuran derivatives are primarily dictated by their reactivity with nucleophiles in human tissue[2][3].

GHS Hazard Code	Hazard Description	Mechanistic Causality
H317	May cause an allergic skin reaction	The compound covalently binds to nucleophilic residues (e.g., lysine) on epidermal proteins, creating immunogenic haptens that trigger Type IV delayed hypersensitivity[2][3].
H318	Causes serious eye damage	Rapid hydrolysis of the molecule in the aqueous environment of the cornea generates localized acidic microenvironments, leading to rapid tissue necrosis[3].
H334	May cause allergy or asthma symptoms	Inhalation of fine crystalline dust allows the compound to adduct to respiratory tract proteins, driving an IgE-mediated asthmatic response[2][3].

Strategic PPE Matrix

Based on the electrophilic and particulate nature of these compounds, standard laboratory attire is insufficient. The following PPE matrix establishes a self-validating barrier system designed to neutralize the specific hazards outlined above[2][4].

PPE Category	Technical Specification	Scientific Rationale
Eye Protection	Unvented chemical splash goggles or full-face shield (NIOSH / EN 166 approved)[2][4]	Standard safety glasses leave gaps. Unvented goggles prevent airborne dust and aerosolized particles from settling into corneal moisture, neutralizing the H318 risk.
Hand Protection	Double-gloving: Heavy-duty Nitrile or Butyl rubber (EN 374 compliant)[2]	Prevents dermal penetration. Double gloving allows the operator to safely peel off a contaminated outer layer without exposing the skin, mitigating H317 sensitization.
Respiratory Protection	NIOSH N95/P100 particulate respirator or EN 149 FFP3 half-mask[4]	Filters out respirable crystalline dust (<5 µm) before it reaches the alveoli, preventing the protein adduction that causes H334 respiratory sensitization.
Body Protection	Tyvek® disposable coveralls or fully buttoned, tight-cuffed lab coat	Eliminates the accumulation of static-charged dust on personal clothing, preventing secondary exposure outside the controlled laboratory environment.

Standard Operating Procedure: Handling & Transfer

Every protocol must be a self-validating system. Do not deviate from these steps during operational workflows.

• Pre-Operation Engineering Controls: Ensure the fume hood is operational with a face velocity of 80–100 fpm. Clear the hood of all unnecessary clutter to prevent turbulent airflow, which can easily aerosolize the fine powder[5].

• Static Elimination: 1,3,3a,4,5,7a-hexahydro-2-benzofuran derivatives often generate static electricity. Use an anti-static weighing gun (ionizer) on your spatulas and weigh boats to prevent the powder from repelling and aerosolizing upon transfer[5].

• Weighing Protocol: Never weigh the dry powder on an open bench. Place the analytical balance inside the fume hood or a dedicated ventilated balance enclosure.

• Transfer & Solubilization: Transfer the pre-weighed solid directly into the reaction vessel. Immediately cap the vessel or dissolve the compound in the designated organic solvent to permanently eliminate the dust hazard.

• Decontamination: Wipe down the balance, spatulas, and hood surface with a solvent-dampened cloth (e.g., acetone or ethanol) to hydrolyze and remove residual traces, followed by a standard soap-and-water wash[2].

Emergency Spill Response & Disposal Plan

In the event of a spill, immediate containment is required to prevent airborne dissemination[5].

• Evacuation & Isolation: Immediately evacuate personnel from the immediate area. Do not attempt to clean the spill without upgrading PPE (ensure a P100/FFP3 respirator is securely donned)[3].

• Containment (No Sweeping): Never use a dry brush or broom, as this will aggressively aerosolize the sensitizing dust. Instead, carefully cover the spill with damp absorbent pads or a specialized chemical spill control powder[2].

• Collection: Use non-sparking tools to scoop the dampened material into a compatible, sealable high-density polyethylene (HDPE) waste container[6].

• Neutralization: Wash the spill area thoroughly with a dilute basic solution (e.g., 5% sodium bicarbonate) to hydrolyze any remaining reactive anhydride/acid residues, followed by a water rinse[2].

• Waste Segregation: Label the container clearly as "Hazardous Chemical Waste: Severe Sensitizer (1,3,3a,4,5,7a-Hexahydro-2-benzofuran derivative)". Do not mix with general organic waste. Dispose of via an approved hazardous waste management facility in accordance with local environmental regulations[4].

Workflow Visualization

Workflow for handling 1,3,3a,4,5,7a-hexahydro-2-benzofuran derivatives safely.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chemicalbook.com [chemicalbook.com]
• 3. ark-chem.co.jp [ark-chem.co.jp]
• 4. fishersci.com [fishersci.com]
• 5. broadview-tech.com [broadview-tech.com]
• 6. echemi.com [echemi.com]